![molecular formula C7H8ClNO2S B1349118 Ethyl 2-chloro-4-methyl-1,3-thiazole-5-carboxylate CAS No. 7238-62-2](/img/structure/B1349118.png)
Ethyl 2-chloro-4-methyl-1,3-thiazole-5-carboxylate
Overview
Description
Ethyl 2-chloro-4-methyl-1,3-thiazole-5-carboxylate is an aromatic carboxylic acid and a member of thiazoles . It has a molecular weight of 205.66 .
Molecular Structure Analysis
The molecular formula of Ethyl 2-chloro-4-methyl-1,3-thiazole-5-carboxylate is C7H8ClNO2S . The InChI code is 1S/C7H8ClNO2S/c1-3-11-6(10)5-4(2)9-7(8)12-5/h3H2,1-2H3 . The Canonical SMILES is CCOC(=O)C1=C(N=C(S1)Cl)C .Physical And Chemical Properties Analysis
Ethyl 2-chloro-4-methyl-1,3-thiazole-5-carboxylate has a boiling point of 46-47 . It is a solid at room temperature . The compound has a topological polar surface area of 67.4 Ų .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Ethyl 2-chloro-4-methylthiazole-5-carboxylate is used in the synthesis of several 2-substituted-4-methylthiazole-5-carboxylates . These compounds are synthesized from commercially available starting materials under mild reaction conditions .
Drug Development
The 2-Amino-1,3-thiazoles ring system, which includes ethyl 2-chloro-4-methylthiazole-5-carboxylate, has found application in drug development for the treatment of various conditions such as allergies, hypertension, inflammation, schizophrenia, bacterial and HIV infections .
Building Blocks in Organic Synthesis
Ethyl 2-chloro-4-methylthiazole-5-carboxylate and its 2-substituted derivatives are building blocks in organic synthesis, especially in the preparation of biologically important and medicinally useful agents .
Antileukemic Activity
The derivatives of ethyl 2-chloro-4-methylthiazole-5-carboxylate have been reported to have shown significant antileukemic activity on various human cells and exhibited a promising antineoplastic potential .
Corrosion Inhibition
Ethyl 2-chloro-4-methylthiazole-5-carboxylate has been studied for its potential as a corrosion inhibitor .
Biological Activities
Thiazoles, including ethyl 2-chloro-4-methylthiazole-5-carboxylate, are known for their diverse biological activities. They have been studied for their potential as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Safety and Hazards
properties
IUPAC Name |
ethyl 2-chloro-4-methyl-1,3-thiazole-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO2S/c1-3-11-6(10)5-4(2)9-7(8)12-5/h3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUARUZUFHDNJSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)Cl)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70344185 | |
Record name | Ethyl 2-chloro-4-methyl-1,3-thiazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70344185 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-chloro-4-methyl-1,3-thiazole-5-carboxylate | |
CAS RN |
7238-62-2 | |
Record name | Ethyl 2-chloro-4-methyl-1,3-thiazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70344185 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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